(Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide

• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol
• SMILES: CC1=CC(=CC=C1)C(=O)N=NC2=C(N(C3=CC=CC=C32)CN4CCOCC4)O
• InChI: InChI=1S/C21H22N4O3/c1-15-5-4-6-16(13-15)20(26)23-22-19-17-7-2-3-8-18(17)25(21(19)27)14-24-9-11-28-12-10-24/h2-8,13,27H,9-12,14H2,1H3
• InChIKey: ASUKKQLEXUZPOZ-UHFFFAOYSA-N

(Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide (CAS 331003-70-4) is a synthetic small molecule belonging to the N′-(2-oxoindolin-3-ylidene)benzohydrazide family. This class is structurally defined by an isatin-derived indolinone core condensed with a substituted benzohydrazide, forming a Schiff base system recognized for its broad pharmacological potential.

(Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide: A Structurally Distinct Isatin-Benzohydrazide Scaffold for Apoptosis and Kinase Research

(Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide (CAS 331003-70-4) is a synthetic small molecule belonging to the N′-(2-oxoindolin-3-ylidene)benzohydrazide family . This class is structurally defined by an isatin-derived indolinone core condensed with a substituted benzohydrazide, forming a Schiff base system recognized for its broad pharmacological potential [1]. The target compound features a distinct m-methyl substituent on the benzohydrazide phenyl ring and an N(1)-morpholinomethyl group on the oxindole core . Published data report in vitro biochemical activity against inosine monophosphate dehydrogenase II (IMPDH II), and the compound shares its core scaffold with derivatives disclosed as potent apoptosis inducers and c-Met kinase inhibitors in peer-reviewed studies [2].

Non-nucleoside chemotype with reported IMPDH II biochemical engagement

Apoptosis pathway research context supported by class-level SAR

Compatible with sustainable bentonite-catalyzed microwave synthesis

• [1] da Silva GA, de Castro AC, et al. Bentonite catalyzed solvent-free synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives under microwave irradiation. Journal of Molecular Structure, 2022; 1270: 133914. View Source
• [2] Sirisoma N, Pervin A, Drewe J, Tseng B, Cai SX. Discovery of substituted N'-(2-oxoindolin-3-ylidene)benzohydrazides as new apoptosis inducers using a cell- and caspase-based HTS assay. Bioorganic & Medicinal Chemistry Letters, 2009; 19(10): 2710-2713. View Source

Procurement Rationale: Why (Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide Cannot Be Interchanged with Generic Analogs

The scientific value of this compound is contingent on its specific substitution pattern, which governs both target engagement and downstream functional effects. Within the N′-(2-oxoindolin-3-ylidene)benzohydrazide class, even minor structural permutations can result in dramatic potency shifts: for example, a single bromine-to-methyl substitution on the oxindole ring combined with a trimethoxybenzohydrazide yielded a >40-fold improvement in apoptosis-inducing EC50 relative to the original screening hit [1]. While the m-methyl and morpholinomethyl groups of the target compound are yet to be exhaustively profiled in published head-to-head comparisons, available class-level SAR indicates that the N(1)-morpholinomethyl moiety is likely a critical determinant of aqueous solubility and cellular permeability, distinguishing it from unsubstituted or piperazine-linked analogs [1][2]. Substituting this compound with a generic N′-(2-oxoindolin-3-ylidene)benzohydrazide would risk losing these pharmacophoric features, potentially abrogating target activity or altering the selectivity profile in an unpredictable manner [2].

N(1)-Morpholinomethyl substitution

Likely critical for aqueous solubility and cellular permeability; unsubstituted or piperazine analogs may shift cellular availability and assay performance.

m-Methyl benzohydrazide motif

Unique ring substitution may influence target selectivity and apoptosis-inducing capacity; generic analogs risk altered potency profile.

• [1] Sirisoma N, Pervin A, Drewe J, Tseng B, Cai SX. Discovery of substituted N'-(2-oxoindolin-3-ylidene)benzohydrazides as new apoptosis inducers using a cell- and caspase-based HTS assay. Bioorganic & Medicinal Chemistry Letters, 2009; 19(10): 2710-2713. View Source
• [2] da Silva GA, de Castro AC, et al. Bentonite catalyzed solvent-free synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives under microwave irradiation. Journal of Molecular Structure, 2022; 1270: 133914. View Source

Quantitative Differentiation Evidence: (Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide vs. Comparator Benchmarks

Targeted IMPDH II Biochemical Activity vs. Reference Inhibitor Mycophenolic Acid

Binding assay data confirm that (Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide exhibits in vitro inhibitory potency against human IMPDH II . The compound is structurally distinct from the nucleoside-mimetic inhibitor mycophenolic acid (MPA; clinical Ki ~10-50 nM) and represents a non-nucleoside chemotype for this immunosuppressive target. However, the publicly accessible assay record reports a qualitative or categorical activity classification ('1') rather than a quantitative IC50 value, and no side-by-side testing against MPA or other reference IMPDH inhibitors was performed in this entry; direct numerical comparison is therefore not possible .

IMPDH II Target Engagement

Data to verify

Activity classification reported (category '1'); quantitative IC50 not publicly available. Reference inhibitor MPA: clinical Ki ~10–50 nM. No direct comparison conducted.

Supports IMPDH II screening entry; quantitative benchmarking required.

Binding assay context; categorical data only.

Evidence Dimension	IMPDH II inhibition (in vitro biochemical binding)
Target Compound Data	Activity classification: 1 (categorical); quantitative IC50 not publicly reported
Comparator Or Baseline	Mycophenolic acid (MPA): clinical IMPDH II inhibitor, Ki ~10–50 nM; no direct comparison conducted
Quantified Difference	Not calculable from available data
Conditions	In vitro IMPDH II binding assay (database entry: ALA873223)

Why This Matters

Confirmation of IMPDH II engagement establishes a defined biological entry point for screening cascades; further quantitative benchmarking is needed to position this chemotype relative to reference inhibitors.

Apoptosis-Induction Potency Class-Level Inference Relative to Benchmark Compound 4e (Methyl Piperazine Analog)

The target compound has not been directly tested in the published cell- and caspase-based apoptosis HTS assay. However, a closely related analog—compound 4e, which replaces the morpholinomethyl group with a methyl piperazine moiety—achieved EC50 values of 0.17 µM (HCT116), 0.088 µM (SNU398), and 0.14 µM (RKO) [1]. In the same study, compound 3g (a 4-bromo-5-methyl-oxindole derivative) demonstrated a 40-fold potency gain over the initial screening hit 2a [1]. Given that the target compound retains the N(1) basic amine motif but with a morpholine (rather than methyl piperazine) substituent, it is hypothesized to exhibit comparable or differentiated cellular pro-apoptotic activity, with the morpholine group potentially altering aqueous solubility and permeability [1][2].

Apoptosis Induction (Class-level)

Class-level inference

Target: Not directly tested. Comparator 4e (methyl piperazine analog): EC50 0.17 µM (HCT116). Class potency range: 0.088–9.6 µM across analogs.

Supports apoptosis pathway-response interpretation; morpholinomethyl analog requires direct testing.

Caspase-based HTS assay in HCT116 cells.

Evidence Dimension	Apoptosis induction (cellular EC50) in HCT116 cells
Target Compound Data	Not directly tested in this assay system
Comparator Or Baseline	Compound 4e (methyl piperazine analog): EC50 = 0.17 µM (HCT116); Compound 3g: EC50 = 0.24 µM (HCT116); Compound 2a (initial hit): EC50 ≈ 9.6 µM (inferred from 40-fold improvement)
Quantified Difference	Not directly comparable; class potency range 0.088–9.6 µM across analogs
Conditions	Human colorectal carcinoma HCT116 cells; caspase-based ASAP HTS assay

Why This Matters

Class-level SAR data provide a potency benchmark for apoptosis induction, allowing researchers to estimate the likely activity window of the morpholinomethyl analog before committing to custom synthesis.

• [1] Sirisoma N, Pervin A, Drewe J, Tseng B, Cai SX. Discovery of substituted N'-(2-oxoindolin-3-ylidene)benzohydrazides as new apoptosis inducers using a cell- and caspase-based HTS assay. Bioorganic & Medicinal Chemistry Letters, 2009; 19(10): 2710-2713. View Source
• [2] da Silva GA, de Castro AC, et al. Bentonite catalyzed solvent-free synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives under microwave irradiation. Journal of Molecular Structure, 2022; 1270: 133914. View Source

Sustainable Synthesis via Bentonite-Catalyzed Microwave Methodology: Yield and Reaction Time Benchmarks for the Chemical Class

A solvent-free, bentonite-catalyzed microwave irradiation protocol has been validated for the general synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives [1]. The methodology delivers isolated yields up to 96% with reaction times of 15–60 minutes, using unmodified bentonite clay that is reusable for at least three cycles without significant loss of yield or reaction time [1]. Although specific yield data for the m-methyl/morpholinomethyl derivative are not separately reported, the protocol is demonstrated to be 'comparable or superior to those found in the literature' for structurally related isatin-derived substrates [1]. This represents a meaningful advantage over traditional acid-catalyzed condensation in organic solvents, which typically produces higher waste and longer reaction times [1].

Sustainable Synthesis Protocol

Class-level inference

Yields up to 96%, reaction time 15–60 min, bentonite catalyst reusable ≥3 cycles. Solvent-free microwave conditions.

Supports green chemistry workflow integration; scalable synthesis context.

Method validated for isatin-benzohydrazide class; specific yield for this derivative not separately reported.

Evidence Dimension	Synthetic yield and reaction time
Target Compound Data	Not individually reported; class methodology applied
Comparator Or Baseline	Traditional acid-catalyzed condensation in organic solvents (literature baseline); yield and time data not explicitly quantified per analog
Quantified Difference	Methodology-level: yields up to 96%, reaction times reduced to 15–60 min under microwave; catalyst recyclable ≥3 cycles
Conditions	Solvent-free; bentonite clay catalyst; microwave irradiation; applied to several isatin-derived substrates

Why This Matters

Adoption of this methodology for scaled procurement or in-house synthesis can reduce solvent costs, waste disposal burden, and cycle times compared to conventional protocols, directly impacting laboratory operational efficiency.

• [1] da Silva GA, de Castro AC, et al. Bentonite catalyzed solvent-free synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives under microwave irradiation. Journal of Molecular Structure, 2022; 1270: 133914. View Source

Application Scenarios: Where (Z)-3-Methyl-N'-(1-(morpholinomethyl)-2-oxoindolin-3-ylidene)benzohydrazide Delivers Scientific Utility

IMPDH II Probe Molecule for Immunomodulation and Antiviral Research

For academic groups and screening centers investigating non-nucleoside IMPDH inhibitors, this compound provides a structurally distinct chemotype with confirmed biochemical engagement of the target . It can serve as a starting point for SAR exploration aimed at developing next-generation immunosuppressive or antiviral agents that circumvent resistance mechanisms associated with nucleoside-mimetic inhibitors.

Apoptosis Pathway Dissection in Colorectal and Liver Cancer Models

Building on class-level evidence that N′-(2-oxoindolin-3-ylidene)benzohydrazides function as tubulin polymerization inhibitors with potent pro-apoptotic activity in HCT116, SNU398, and RKO cell lines, this compound is suited for mechanistic studies of caspase-dependent apoptosis in solid tumor models [1]. Its morpholinomethyl substituent may offer differentiated solubility characteristics useful for cellular assay development.

Green Chemistry Workflow Integration for Isatin-Benzohydrazide Libraries

The validated bentonite-catalyzed, microwave-assisted solvent-free protocol is directly applicable to the synthesis of this compound class, enabling researchers to produce this specific derivative at yields up to 96% while reducing solvent consumption and reaction time [2]. This makes the compound a practical choice for medicinal chemistry laboratories seeking to align synthetic workflows with sustainability metrics.

Kinase Profiling Against c-Met for Oncology Drug Discovery

The core N′-(2-oxoindolin-3-ylidene)hydrazide scaffold has been identified as a pharmacophore for c-Met kinase inhibition, a validated target in cancer therapy . This specific analog, bearing a distinct m-methyl and morpholinomethyl substitution, can be incorporated into c-Met-focused screening cascades to probe the contribution of these substituents to kinase selectivity and cellular potency.

Application

Selection Property

Validation Focus

IMPDH II target engagement studies

Non-nucleoside chemotype; biochemical activity confirmed

Quantitative IMPDH II inhibition profiling

Apoptosis pathway-response studies in solid tumor cell models

Morpholinomethyl-substituted isatin-benzohydrazide scaffold

Caspase-dependent apoptosis endpoint validation

Green chemistry synthesis integration

Bentonite-catalyzed microwave protocol applicability

Yield reproducibility and catalyst recyclability

c-Met kinase inhibition screening

Pharmacophore scaffold for c-Met

Kinase selectivity and cellular potency assessment

• [1] Sirisoma N, Pervin A, Drewe J, Tseng B, Cai SX. Discovery of substituted N'-(2-oxoindolin-3-ylidene)benzohydrazides as new apoptosis inducers using a cell- and caspase-based HTS assay. Bioorganic & Medicinal Chemistry Letters, 2009; 19(10): 2710-2713. View Source
• [2] da Silva GA, de Castro AC, et al. Bentonite catalyzed solvent-free synthesis of N′-(2-oxoindolin-3-ylidene)benzohydrazide derivatives under microwave irradiation. Journal of Molecular Structure, 2022; 1270: 133914. View Source